Cas no 1343082-67-6 (Benzene, 1-bromo-3-(4-bromobutyl)sulfonyl-)

• Product Name: Benzene, 1-bromo-3-(4-bromobutyl)sulfonyl-
• CAS No: 1343082-67-6
• MF: C₁₀H₁₂Br₂O₂S
• MW: 356.074080467224
• CID: 4695644
• Update Time: 2025-05-20

Benzene, 1-bromo-3-(4-bromobutyl)sulfonyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-3-[(4-bromobutyl)sulfonyl]-
• Benzene, 1-bromo-3-(4-bromobutyl)sulfonyl-

• Inchi： 1S/C10H12Br2O2S/c11-6-1-2-7-15(13,14)10-5-3-4-9(12)8-10/h3-5,8H,1-2,6-7H2
• InChI Key： RMZOAZSASNTFTN-UHFFFAOYSA-N
• SMILES： BrCCCCS(C1C=CC=C(C=1)Br)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 272
• XLogP3: 3.5
• Topological Polar Surface Area: 42.5

Experimental Properties

• Color/Form: NA
• Density: 1.7±0.1 g/cm3
• Boiling Point: 456.2±45.0 °C at 760 mmHg
• Flash Point: 312.5±30.1 °C

Benzene, 1-bromo-3-(4-bromobutyl)sulfonyl- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on Benzene, 1-bromo-3-(4-bromobutyl)sulfonyl-

Comprehensive Overview of Benzene, 1-bromo-3-(4-bromobutyl)sulfonyl- (CAS No. 1343082-67-6)

Benzene, 1-bromo-3-(4-bromobutyl)sulfonyl- (CAS No. 1343082-67-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This compound, characterized by its brominated benzene core and sulfonyl functional group, is often explored for its role in advanced material synthesis and pharmaceutical intermediates. Researchers and industry professionals frequently search for terms like "1-bromo-3-(4-bromobutyl)sulfonyl benzene uses" or "CAS 1343082-67-6 synthesis methods", highlighting the growing interest in this molecule.

The molecular structure of Benzene, 1-bromo-3-(4-bromobutyl)sulfonyl- features a benzene ring substituted with a bromine atom at the 1-position and a 4-bromobutylsulfonyl group at the 3-position. This arrangement imparts distinct reactivity, making it a valuable building block in organic chemistry. Recent studies have focused on its potential in creating high-performance polymers and liquid crystals, aligning with the current trend toward sustainable and functional materials. Searches for "brominated sulfonyl benzene derivatives" or "1343082-67-6 applications in electronics" reflect the compound's relevance in cutting-edge technologies.

From a synthetic perspective, CAS No. 1343082-67-6 is often prepared through controlled electrophilic aromatic substitution reactions, followed by sulfonylation. Its stability under various conditions makes it suitable for further functionalization, a topic frequently queried as "how to modify 1-bromo-3-(4-bromobutyl)sulfonyl benzene". The compound's dual bromine sites also enable cross-coupling reactions, a feature highly sought after in catalysis research and drug discovery.

In the context of environmental and safety considerations, Benzene, 1-bromo-3-(4-bromobutyl)sulfonyl- is handled under standard laboratory protocols. While not classified as hazardous under normal conditions, its bromine content necessitates proper disposal methods, a point often raised in searches like "CAS 1343082-67-6 safety data". The compound's biodegradability and eco-friendly alternatives are also emerging topics, reflecting the broader shift toward green chemistry.

The commercial availability of 1343082-67-6 has expanded in recent years, with suppliers listing it under descriptors such as "high-purity brominated sulfonyl benzene" or "research-grade aromatic sulfone". Pricing and scalability are common concerns, as seen in queries like "bulk purchase of 1-bromo-3-(4-bromobutyl)sulfonyl benzene". Analytical techniques such as HPLC and NMR are typically employed to verify its purity, ensuring consistency for industrial and academic use.

Looking ahead, the versatility of Benzene, 1-bromo-3-(4-bromobutyl)sulfonyl- positions it as a key player in innovations ranging from organic electronics to bioconjugation chemistry. Its compatibility with click chemistry protocols and nanomaterial synthesis further broadens its appeal. As interest grows in tailored molecular architectures, this compound is poised to remain a focal point in both research and industrial applications.